Cas no 845627-99-8 (8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 845627-99-8
• MF: C₂₃H₂₀FN₅O₃
• MW: 433.435008049011
• CID: 6024981
• PubChem ID: 3759234
• Update Time: 2025-07-14

8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• 6-(4-ethoxyphenyl)-7-(4-fluorophenyl)-2,4-dimethylpurino[7,8-a]imidazole-1,3-dione
• 1H-Imidazo[2,1-f]purine-2,4(3H,8H)-dione, 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl- (9CI)
• 845627-99-8
• Z104344132
• F3234-1174
• 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione
• AKOS001147080

• Inchi： 1S/C23H20FN5O3/c1-4-32-17-11-9-16(10-12-17)29-18(14-5-7-15(24)8-6-14)13-28-19-20(25-22(28)29)26(2)23(31)27(3)21(19)30/h5-13H,4H2,1-3H3
• InChI Key： PMRNNBNZDBGXFV-UHFFFAOYSA-N
• SMILES： N12C=C(C3=CC=C(F)C=C3)N(C3=CC=C(OCC)C=C3)C1=NC1=C2C(=O)N(C)C(=O)N1C

Computed Properties

• Exact Mass: 433.15501768g/mol
• Monoisotopic Mass: 433.15501768g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 557.9±60.0 °C(Predicted)
• pka: 5.60±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

Introduction to 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 845627-99-8)

8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione (CAS No. 845627-99-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyridines and is characterized by its intricate heterocyclic framework and the presence of specific substituents that confer distinct chemical and biological properties.

The molecular structure of 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione is composed of a central imidazopyridine core with additional functional groups such as the 4-ethoxyphenyl and 4-fluorophenyl moieties. These substituents play a crucial role in modulating the compound's pharmacological activity and selectivity. The presence of the ethoxy and fluorine groups enhances the compound's lipophilicity and stability, making it a promising candidate for drug development.

Recent studies have focused on the potential therapeutic applications of 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. One notable area of research is its activity as a selective inhibitor of certain kinases involved in various disease pathways. Kinases are key enzymes that regulate numerous cellular processes such as cell growth, proliferation, and apoptosis. By selectively inhibiting specific kinases, this compound has shown promise in treating conditions such as cancer and inflammatory diseases.

In a study published in the Journal of Medicinal Chemistry (2023), researchers investigated the anti-cancer properties of 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione. The results demonstrated that this compound effectively inhibited the growth of various cancer cell lines by targeting specific kinases involved in cell cycle regulation and angiogenesis. Additionally, it exhibited low toxicity towards normal cells, highlighting its potential as a safe and effective anti-cancer agent.

Beyond cancer research, 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione has also been explored for its anti-inflammatory properties. Inflammatory diseases such as rheumatoid arthritis and Crohn's disease are characterized by chronic inflammation and tissue damage. Preclinical studies have shown that this compound can modulate key inflammatory pathways by inhibiting pro-inflammatory cytokines and enzymes. These findings suggest that it may have therapeutic potential in managing inflammatory conditions.

The pharmacokinetic profile of 8-(4-ethoxyphenyl)-7-(4-fluorophenyl)-1,3-dimethyl-1H,2H,3H,4Himidazo[1，2-g]purine-2， 4-dione has also been extensively studied. It exhibits favorable absorption properties when administered orally and has a reasonable half-life in vivo. These characteristics make it suitable for further development as an oral medication. Additionally，the compound shows good tissue distribution，particularly in target organs such as the liver and lungs，which are often affected in various diseases.

Safety is a critical consideration in drug development，and preclinical toxicity studies have indicated that 8-(4-Ethoxyphenyl)-7-(4-fluorophenyl)-1， 3-Dimethyl - 1 H， 2 H， 3 H， 4 H， 8 H -imidazo [ 1 ， 2 -g ] purine - 2 ， 4 -dione has a favorable safety profile at therapeutic doses. No significant adverse effects were observed in animal models at doses up to several times higher than those required for therapeutic efficacy. This safety margin provides confidence for its advancement to clinical trials.

In conclusion，8-(4-Ethoxyphenyl)-7-(4-fluorophenyl)-1，3-Dimethyl - 1 H， 2 H， 3 H， 4 H， 8 H -imidazo [ 1 ， 2 -g ] purine - 2 ， 4 -dione (CAS No. 845627 - 99 - ) represents a promising lead compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in areas such as oncology and inflammation research. Ongoing studies continue to explore its full potential，with the hope of bringing this innovative compound closer to clinical use.